![molecular formula C19H19FN4O B2934257 N-(2-cyanophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide CAS No. 303091-63-6](/img/structure/B2934257.png)
N-(2-cyanophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-cyanophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide (NFPPA) is a synthetic compound that has recently been studied for its potential applications in scientific research. NFPPA is a small molecule that is structurally similar to other compounds such as phenylpiperazines and benzodiazepines, which are widely used in clinical and laboratory settings. NFPPA has been studied for its ability to interact with a variety of biochemical pathways, making it a promising tool for further research.
Scientific Research Applications
Synthesis and Chemical Properties
Compounds structurally related to N-(2-cyanophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide are often synthesized for their potential biological activities. The Fe-catalyzed synthesis of flunarizine, a drug used to treat migraines and epilepsy, involves condensation reactions similar to those that might be used for the synthesis of the queried compound (Shakhmaev et al., 2016). Additionally, the design and synthesis of thiazole-piperazines as acetylcholinesterase inhibitors highlight the utility of piperazine derivatives in developing therapeutic agents, suggesting potential avenues for research into this compound (Yurttaş et al., 2013).
Biological Activities
Research on compounds with structural similarities to the query compound has demonstrated a range of biological activities. For instance, acetamide derivatives of phthalimide have shown promising anticonvulsant properties (Kamiński et al., 2011). Furthermore, piperazine and quinazoline derivatives have been evaluated for their antimicrobial and anticancer activities, indicating the potential of this compound in similar domains (Mehta et al., 2019).
Potential Therapeutic Uses
The structural framework of the query compound aligns with that of molecules investigated for therapeutic applications. Novel piperazin-1-yl quinolin-2(1H)-one derivatives, for example, have shown antiproliferative activity through VEGFR-2-TK inhibition, suggesting potential in cancer therapy (Hassan et al., 2021). Similarly, the development of new thiazole-piperazines as acetylcholinesterase inhibitors points to possible applications in treating neurodegenerative diseases (Yurttaş et al., 2013).
properties
IUPAC Name |
N-(2-cyanophenyl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19FN4O/c20-16-5-7-17(8-6-16)24-11-9-23(10-12-24)14-19(25)22-18-4-2-1-3-15(18)13-21/h1-8H,9-12,14H2,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NEWWTUAVLFUDDO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC(=O)NC2=CC=CC=C2C#N)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19FN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.